Cas no 157176-06-2 (1-Naphthalenesulfonicacid, 6,6'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-5-hydroxy-, disodiumsalt (9CI))

• Product Name: 1-Naphthalenesulfonicacid, 6,6'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-5-hydroxy-, disodiumsalt (9CI)
• CAS No: 157176-06-2
• MF: C₃₂H₂₅N₆NaO₈S₂
• MW: 708.696075201035
• CID: 197791
• Update Time: 2022-09-22

1-Naphthalenesulfonicacid, 6,6'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-5-hydroxy-, disodiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 6,6'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-5-hydroxy-, disodiumsalt (9CI)
• DirectViolet LNA
• 1-Naphthalenesulfonic acid, 6,6'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[4-amino-5-hydroxy-, disodium salt (9CI)

• Inchi： 1S/C32H24N6O8S2.Na.H/c33-23-11-15-27(47(41,42)43)21-9-13-25(31(39)29(21)23)37-35-19-5-1-17(2-6-19)18-3-7-20(8-4-18)36-38-26-14-10-22-28(48(44,45)46)16-12-24(34)30(22)32(26)40;;/h1-16,39-40H,33-34H2,(H,41,42,43)(H,44,45,46);;/b37-35+,38-36+;;
• InChI Key： VRRKASGFCDPASD-HKXUKFGYSA-N
• SMILES： OC1=C(C=CC2=C(C=CC(N)=C12)S(O)(=O)=O)/N=N/C1C=CC(C2C=CC(/N=N/C3C=CC4=C(C=CC(N)=C4C=3O)S(O)(=O)=O)=CC=2)=CC=1.[NaH]